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Compound of Interest

Compound Name: Trilostane-d3

Cat. No.: B12378141 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Trilostane-d3, a deuterium-labeled form of Trilostane. Adherence to these procedures is critical

to ensure personnel safety and environmental compliance. Trilostane is a competitive and

orally active 3-β-hydroxysteroiddehydrogenase (3β-HSD) inhibitor and is considered a

hazardous substance, requiring special handling and disposal protocols.[1][2][3]

Health and Safety Summary
Trilostane is classified with the following hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.

Suspected of damaging fertility or the unborn child.

Personal Protective Equipment (PPE) is mandatory when handling Trilostane-d3. This

includes:

Protective gloves

Protective clothing

Eye and face protection
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Appropriate respiratory protection if dust is generated

Quantitative Data Summary
Property Value Source

Molecular Formula C₂₀H₂₄D₃NO₃

Molecular Weight 332.46

Storage Temperature
Room Temperature, in a dry

and well-ventilated place

Disposal Protocol: A Step-by-Step Guide
The primary and mandated method for the disposal of Trilostane-d3 is through a licensed

professional waste disposal service. Do not attempt to dispose of this chemical through

standard laboratory or municipal waste streams.

Step 1: Preparation for Disposal

Container Integrity: Ensure the Trilostane-d3 is in its original or a compatible, tightly sealed,

and clearly labeled container. Leave chemicals in their original containers.

Labeling: The container must be labeled as hazardous waste, clearly identifying the contents

as "Trilostane-d3" and including appropriate hazard symbols.

Segregation: Store the waste container in a designated hazardous waste accumulation area,

segregated from incompatible materials such as strong oxidizing agents, and highly alkaline

or acidic materials.

Step 2: Arranging for Professional Disposal

Contact a Licensed Service: Identify and contact a licensed hazardous waste disposal

company. Your institution's Environmental Health and Safety (EHS) department will have a

list of approved vendors.

Provide Information: Furnish the disposal company with the Safety Data Sheet (SDS) for

Trilostane and provide details on the quantity and concentration of Trilostane-d3 to be
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disposed of.

Schedule Pickup: Arrange a scheduled pickup time for the hazardous waste.

Step 3: Handling and Transfer

Wear Appropriate PPE: When preparing for pickup, ensure all personnel handling the waste

container are wearing the prescribed PPE.

Documentation: Complete all required waste disposal manifests and documentation provided

by the disposal company and your institution's EHS department.

Safe Transfer: Hand over the waste to the disposal company representative.

Contaminated Materials Disposal

Any materials, such as gloves, absorbent pads, or labware that have come into contact with

Trilostane-d3 must be treated as hazardous waste.

These materials should be collected in a designated, sealed, and labeled hazardous waste

container for disposal by the licensed service.

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning if possible; otherwise, it should be punctured to prevent reuse and disposed of

in a sanitary landfill or through controlled incineration.

Spill Management
In the event of a spill:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup:
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For dry spills, carefully sweep or scoop the material to avoid creating dust and place it in a

suitable, closed container for disposal.

For liquid spills, use an inert absorbent material to contain and collect the spillage.

Decontamination: Clean the spill area thoroughly.

Dispose of Waste: All cleanup materials must be disposed of as hazardous waste.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision-making and procedural workflows for the

proper disposal of Trilostane-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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